Cas no 177564-61-3 (Cyclopropanecarboxylicacid, 2-fluoro-, propyl ester, (1R-cis)- (9CI))

177564-61-3 structure
Product name:Cyclopropanecarboxylicacid, 2-fluoro-, propyl ester, (1R-cis)- (9CI)
Cyclopropanecarboxylicacid, 2-fluoro-, propyl ester, (1R-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanecarboxylicacid, 2-fluoro-, propyl ester, (1R-cis)- (9CI)
- Cyclopropanecarboxylic acid, 2-fluoro-, propyl ester, (1R-cis)- (9CI)
- 177564-61-3
- Propyl (1R,2R)-2-fluorocyclopropane-1-carboxylate
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- Inchi: InChI=1S/C7H11FO2/c1-2-3-10-7(9)5-4-6(5)8/h5-6H,2-4H2,1H3
- InChI Key: IKWJPUDPGPUZQK-UHFFFAOYSA-N
- SMILES: CCCOC(C1CC1F)=O
Computed Properties
- Exact Mass: 146.07433
- Monoisotopic Mass: 146.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 1.5
Experimental Properties
- PSA: 26.3
Cyclopropanecarboxylicacid, 2-fluoro-, propyl ester, (1R-cis)- (9CI) Related Literature
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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María Ventura,Carmen Ramírez de Arellano,Marta E. G. Mosquera,Gerardo Jiménez,Tomás Cuenca Dalton Trans., 2011,40, 5728-5733
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
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Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
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